Cas no 945895-43-2 (2-chloro-N-(piperidin-4-yl)pyrimidin-4-amine)

• Product Name: 2-chloro-N-(piperidin-4-yl)pyrimidin-4-amine
• CAS No: 945895-43-2
• MF: C₉H₁₃ClN₄
• MW: 212.67932009697
• MDL: MFCD09756895
• CID: 2156616
• PubChem ID: 22394489
• Update Time: 2025-10-28

2-chloro-N-(piperidin-4-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-piperidin-4-ylpyrimidin-4-amine
• 2-chloro-N-(piperidin-4-yl)pyrimidin-4-amine
• DTXSID501272065
• EN300-24219980
• SCHEMBL12526894
• 4-Pyrimidinamine, 2-chloro-N-4-piperidinyl-
• 945895-43-2
• DB-240143
• MFCD09756895
• 2-Chloro-N-4-piperidinyl-4-pyrimidinamine

• MDL： MFCD09756895
• Inchi： 1S/C9H13ClN4/c10-9-12-6-3-8(14-9)13-7-1-4-11-5-2-7/h3,6-7,11H,1-2,4-5H2,(H,12,13,14)
• InChI Key： MQQOVMZGPYPNNY-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)NC1CCNCC1

Computed Properties

• Exact Mass: 212.0828741Da
• Monoisotopic Mass: 212.0828741Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Additional information on 2-chloro-N-(piperidin-4-yl)pyrimidin-4-amine

2-Chloro-N-(Piperidin-4-yl)Pyrimidin-4-Amine (CAS No: 945895-43-2)

The compound 2-Chloro-N-(Piperidin-4-yl)Pyrimidin-4-Amine (CAS No: 945895-43-2) is a fascinating molecule with significant potential in various fields, particularly in pharmaceutical research and materials science. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and structural versatility. The molecule's structure consists of a pyrimidine ring substituted with a chlorine atom at position 2 and an N-(piperidin-4-yl) group at position 4, making it a unique derivative with promising applications.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of anticancer agents, antiviral drugs, and inhibitors of various enzymes. The chlorine substitution at position 2 of the pyrimidine ring introduces electron-withdrawing effects, which can enhance the molecule's reactivity and bioavailability. This feature makes 2-Chloro-N-(Piperidin-4-yl)Pyrimidin-4-Amine a valuable candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both laboratory studies and potential industrial applications. The use of advanced techniques such as microwave-assisted synthesis has further streamlined the production process, making it more efficient and environmentally friendly.

In terms of biological activity, 2-Chloro-N-(Piperidin-4-yl)Pyrimidin-4-Amine has shown promising results in preliminary assays targeting various enzymes and receptors. For instance, studies have demonstrated its ability to inhibit kinases, which are key players in cellular signaling pathways associated with cancer progression. Additionally, the compound has exhibited moderate antiviral activity against certain strains of influenza virus, suggesting its potential as an antiviral agent.

The structural flexibility of this compound also makes it an attractive candidate for use in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Researchers have reported the formation of metalloporphyrins using this compound as a precursor, which could find applications in catalysis and sensing technologies.

One of the most exciting developments involving 2-Chloro-N-(Piperidin-4-yl)Pyrimidin-4-Amine is its role in the design of stimuli-responsive materials. By incorporating this compound into polymer networks, scientists have created materials that exhibit reversible changes in their physical properties upon exposure to external stimuli such as light or temperature. These materials hold promise for applications in drug delivery systems and smart textiles.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular modeling studies have suggested that 2-Chloro-N-(Piperidin-4-yl)Pyrimidin-4-Amine has favorable absorption and distribution characteristics, making it a viable candidate for oral drug delivery.

In conclusion, 2-Chloro-N-(Piperidin-4-y1l)Pyrimidin-4-Amine (CAS No: 945895-43-) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advances in synthesis and application development, positions it as a key player in future innovations within pharmaceuticals and materials science.